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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Sialorphin gene (Vcsa1), its

protein product Sialorphin, and their roles in key physiological processes. This document

details the expression and regulation of Vcsa1, the function of Sialorphin as a neprilysin (NEP)

inhibitor, and its downstream effects on pain modulation and erectile function. Included are

summaries of quantitative data, detailed experimental protocols, and visualizations of relevant

signaling pathways to facilitate further research and drug development.

Introduction to Sialorphin and the Vcsa1 Gene
Sialorphin is a pentapeptide (Gln-His-Asn-Pro-Arg) that functions as a natural and potent

inhibitor of the enzyme neprilysin (NEP). It is the mature peptide product of the Vcsa1 (Variable

coding sequence a1) gene, which is predominantly expressed in the submandibular gland and

prostate of adult male rats.[1][2][3] The expression of the Vcsa1 gene is highly dependent on

androgens, leading to significant sex-based differences in its expression levels.[4][5]

Sialorphin plays a crucial role in various physiological processes, primarily through its

inhibition of NEP. By preventing the degradation of other peptides, particularly enkephalins,

Sialorphin potentiates their effects, leading to analgesia.[1][3] Additionally, Sialorphin has

been shown to be involved in the regulation of erectile function by promoting the relaxation of

corporal smooth muscle.[6][7]
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Quantitative Data on Vcsa1 Expression and
Sialorphin Activity
The following tables summarize the key quantitative data related to Vcsa1 gene expression

and the functional activity of its protein product, Sialorphin.

Tissue/Condition Organism
Fold Change in
Vcsa1 mRNA
Expression

Reference

Male vs. Female

Submandibular Gland
Rattus norvegicus

~1000-fold higher in

males
[4][5]

Castrated vs. Intact

Male Corpora
Rattus norvegicus

>6-fold decrease after

castration
[4]

Castrated +

Testosterone vs.

Castrated Male

Corpora

Rattus norvegicus

~2-fold increase with

testosterone

replacement

[4]

Table 1: Quantitative Analysis of Vcsa1 Gene Expression. This table highlights the significant

androgen-dependent regulation of Vcsa1 mRNA levels in different tissues and conditions.
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Parameter Value Conditions Reference

NEP Inhibition

IC₅₀ for Substance P

breakdown
0.4 - 1 µM

In vitro, rat spinal and

renal NEP
[1][3]

Erectile Function

ICP/BP Ratio Increase to ~0.6
100 µg intracorporal

injection in aging rats
[7][8]

Corporal Tissue

Relaxation Rate
2.5-fold increase

In the presence of 1

µM CNP
[5][7]

Analgesia

Effective

Antinociceptive Dose
100-200 µg/kg (i.v.)

In vivo, rat models of

pain
[1][3]

Table 2: Functional Bioactivity of Sialorphin. This table provides key quantitative parameters

that define the biological activity of the Sialorphin peptide.

Signaling Pathways
This section provides a visual representation of the key signaling pathways involved in the

regulation of Vcsa1 expression and the downstream effects of Sialorphin.

Androgen-Dependent Regulation of Vcsa1 Gene
Expression
The expression of the Vcsa1 gene is primarily regulated by androgens through the androgen

receptor (AR) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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